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Compound of Interest

Compound Name: D-Galactose-13C-1

Cat. No.: B12394938 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Purpose: This document provides a detailed methodology for the quantification of D-Galactose-

¹³C-1 enrichment in human plasma samples using stable isotope dilution coupled with gas

chromatography-mass spectrometry (GC-MS). This method is crucial for metabolic studies,

particularly in understanding galactose metabolism and diagnosing disorders like galactosemia.

Introduction
D-galactose is a critical monosaccharide involved in energy metabolism and the biosynthesis of

macromolecules.[1] The study of its metabolic pathways, primarily the Leloir pathway, is

essential for understanding both normal physiology and the pathophysiology of metabolic

disorders.[2][3] Stable isotope tracers, such as D-Galactose-¹³C-1, allow for the precise

tracking of galactose through metabolic reactions, providing deep insights into metabolic fluxes

and endogenous production rates.[4][5]

This application note details a robust and sensitive method for determining D-galactose

concentrations and ¹³C-enrichment in plasma. The protocol is based on a stable-isotope

dilution gas chromatography-mass spectrometry (GC-MS) technique, which involves the

derivatization of galactose to its aldononitrile pentaacetate form to ensure accurate and reliable

quantification.

Metabolic Pathway Overview: The Leloir Pathway
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The primary route for galactose metabolism is the Leloir pathway, which converts galactose

into glucose-1-phosphate. This product can then enter glycolysis or be converted to glucose-6-

phosphate for other metabolic uses. The pathway involves three principal enzymes:

galactokinase (GALK), galactose-1-phosphate uridylyltransferase (GALT), and UDP-galactose

4'-epimerase (GALE).
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Quantification Logic

Plasma Sample
(Contains unknown amount

of ¹²C-Galactose and ¹³C-1-Galactose)

GC-MS Analysis

Internal Standard
(Known amount of

D-[U-¹³C₆]Galactose)

Measure Ion Intensity Ratios
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Calculate Concentration
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Start: Plasma Sample (1 mL)

Add Internal Standard
(e.g., 20 µL of 50 µmol/L D-[U-¹³C₆]Galactose)

Deproteinization
(Add 0.25 mL of 3 mol/L Perchloric Acid)

Centrifuge & Neutralize Supernatant
(with KHCO₃ and Phosphate Buffer)

Glucose Removal
(Incubate with D-Glucose Oxidase)

Purification
(Ion-Exchange Chromatography)

Dry the Sample
(Evaporate to dryness)

Proceed to Derivatization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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